Cas no 1804830-35-0 (3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804830-35-0
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4835171
• Update Time: 2025-05-20

3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O4/c1-16-5-3(17-7(8,9)10)2-12-6(4(5)11)13(14)15/h2H,1H3
• InChI Key： WDXMDUZRMRDBHJ-UHFFFAOYSA-N
• SMILES： IC1C([N+](=O)[O-])=NC=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804830-35-0)

3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including an iodo substituent, methoxy group, nitro functionality, and trifluoromethoxy moiety, this compound serves as a versatile intermediate in organic synthesis. Its CAS number, 1804830-35-0, is frequently searched in chemical databases, reflecting its growing relevance in modern chemistry.

The compound's molecular structure makes it particularly valuable for constructing complex molecules, especially in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Researchers often explore its reactivity in cross-coupling reactions, a topic trending in synthetic chemistry forums. The presence of both electron-withdrawing (nitro, trifluoromethoxy) and electron-donating (methoxy) groups creates intriguing electronic properties, which are currently being investigated for applications in material science and catalysis.

Recent studies highlight the compound's potential in drug discovery, particularly for targeting kinase inhibitors—a hot topic in oncology research. Its pyridine core is a privileged scaffold in medicinal chemistry, while the iodo substituent enables further functionalization via palladium-catalyzed reactions. These attributes align with frequent search queries like "pyridine derivatives in drug design" and "iodo-aromatics in Suzuki coupling," demonstrating its alignment with industry interests.

From a synthetic perspective, the nitro group in 3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine offers pathways for reduction to amines or substitution reactions, making it a flexible building block. The trifluoromethoxy group—a trending motif in agrochemicals due to its metabolic stability—enhances the compound's utility in designing next-generation pesticides. This connects to popular searches such as "CF3O-containing compounds in agriculture."

Quality control of CAS 1804830-35-0 typically involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, addressing another common user concern: "purity analysis of halogenated pyridines." Storage recommendations often include inert atmospheres to preserve the iodo functionality, a detail frequently queried by laboratory technicians.

Environmental and regulatory aspects of this compound are also gaining traction in searches. While not classified as hazardous, its nitroaromatic nature prompts discussions about green chemistry alternatives—a trending topic in sustainable research. The trifluoromethoxy group’s persistence also raises questions about environmental fate, linking to eco-conscious queries like "biodegradability of fluorinated pyridines."

In material science, the compound’s electron-deficient pyridine ring shows promise in organic electronics, particularly for n-type semiconductors. This application resonates with searches related to "nitro-pyridines in OLEDs," highlighting interdisciplinary interest. Patent analyses reveal growing IP activity around similar structures, particularly in photovoltaic materials.

Supply chain dynamics for 1804830-35-0 reflect broader trends in fine chemical availability, with users frequently searching for "scalable synthesis of iodo-nitro pyridines." Recent advances in continuous flow chemistry have improved production efficiency—a solution often explored in process chemistry circles.

For researchers handling this compound, understanding its spectral signatures (e.g., characteristic IR stretches for nitro and trifluoromethoxy groups) is essential. Online forums show high engagement with topics like "NMR interpretation of polysubstituted pyridines," indicating strong demand for analytical guidance.

Future directions for 3-Iodo-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine may involve catalytic C-H activation strategies to bypass halogenation steps—an area gaining momentum in synthetic methodology. Such innovations address the persistent search query: "atom-economical routes to functionalized pyridines."